Cas no 2229493-45-0 (2-4-chloro-3-(trifluoromethyl)phenylbutanoic acid)

• Product Name: 2-4-chloro-3-(trifluoromethyl)phenylbutanoic acid
• CAS No: 2229493-45-0
• MF: C₁₁H₁₀ClF₃O₂
• MW: 266.644113063812
• CID: 5911371
• PubChem ID: 165746219
• Update Time: 2025-06-14

2-4-chloro-3-(trifluoromethyl)phenylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-4-chloro-3-(trifluoromethyl)phenylbutanoic acid
• 2229493-45-0
• 2-[4-chloro-3-(trifluoromethyl)phenyl]butanoic acid
• EN300-1931010

• Inchi： 1S/C11H10ClF3O2/c1-2-7(10(16)17)6-3-4-9(12)8(5-6)11(13,14)15/h3-5,7H,2H2,1H3,(H,16,17)
• InChI Key： LTNQAMBLCJEHDT-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C(F)(F)F)C(C(=O)O)CC

Computed Properties

• Exact Mass: 266.0321417g/mol
• Monoisotopic Mass: 266.0321417g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 37.3Ų

Additional information on 2-4-chloro-3-(trifluoromethyl)phenylbutanoic acid

Comprehensive Overview of 2-4-chloro-3-(trifluoromethyl)phenylbutanoic acid (CAS No. 2229493-45-0)

2-4-chloro-3-(trifluoromethyl)phenylbutanoic acid (CAS No. 2229493-45-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The compound features a chloro and trifluoromethyl substitution on the phenyl ring, which enhances its reactivity and potential applications. Researchers are particularly interested in its role as an intermediate in the synthesis of bioactive molecules, given its ability to influence metabolic pathways and binding affinities.

In recent years, the demand for fluorinated compounds like 2-4-chloro-3-(trifluoromethyl)phenylbutanoic acid has surged, driven by their stability and bioavailability. This aligns with the growing trend in drug discovery, where trifluoromethyl groups are incorporated to improve pharmacokinetics. A common query among scientists is how this compound compares to other phenylbutanoic acid derivatives in terms of efficacy and synthetic accessibility. Studies suggest that its chloro and trifluoromethyl moieties offer distinct advantages in modulating electronic effects, making it a versatile building block.

Another hot topic is the environmental impact of halogenated compounds. While 2-4-chloro-3-(trifluoromethyl)phenylbutanoic acid is not classified as hazardous, its degradation pathways are under scrutiny. Researchers are exploring greener synthesis methods to minimize waste, reflecting the broader shift toward sustainable chemistry. This compound’s potential applications in crop protection formulations also tie into discussions about precision agriculture, where targeted chemical interventions reduce ecological footprints.

From a technical perspective, the synthesis of CAS No. 2229493-45-0 often involves multi-step reactions, including Friedel-Crafts acylation and halogenation. Its purity and yield are critical for downstream applications, prompting frequent searches for optimized protocols. Analytical techniques like HPLC and NMR are essential for characterizing this compound, ensuring compliance with industry standards. These aspects are frequently highlighted in forums and publications, underscoring the need for reproducible methods.

In summary, 2-4-chloro-3-(trifluoromethyl)phenylbutanoic acid represents a compelling case study in modern chemical innovation. Its dual functionality as a pharmaceutical intermediate and agrochemical precursor positions it at the intersection of multiple research frontiers. As interest in fluorine chemistry and green synthesis grows, this compound is likely to remain a focal point for both academic and industrial investigations.